Cas no 17144-55-7 (1,3-Dioxane,2-(1-ethylpentyl)-5-methyl-5-nitro-)

• Product Name: 1,3-Dioxane,2-(1-ethylpentyl)-5-methyl-5-nitro-
• CAS No: 17144-55-7
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 231395
• PubChem ID: 250520
• Update Time: 2025-04-19

1,3-Dioxane,2-(1-ethylpentyl)-5-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(1-ethylpentyl)-5-methyl-5-nitro-
• 2-heptan-3-yl-5-methyl-5-nitro-1,3-dioxane
• 1,3-Dioxolane, 2-(1-ethylpentyl)-
• 2-(1-Aethyl-pentyl)-[1,3]dioxolan
• 2-(1-Aethyl-pentyl)-5-methyl-5-nitro-[1,3]dioxan
• 2-(1-ethyl-pentyl)-[1,3]dioxolane
• 2-(1-ethyl-pentyl)-1,3-dioxolane
• 2-(1-Ethylpentyl)-1,3-dioxolane
• 2-(1-ethyl-pentyl)-5-methyl-5-nitro-[1,3]dioxane
• 2-(3-Heptyl)-1,3-dioxolane
• 2-(heptan-3-yl)-1,3-dioxolane
• 2-Ethylhexanal ethyleneglycol cyclic acetal
• AC1L31TH
• AC1Q70ES
• SureCN1472438
• 2-(heptan-3-yl)-5-methyl-5-nitro-1,3-dioxane
• 17144-55-7
• 70024-51-0
• NSC70024
• DTXSID60937989
• NSC-70024

• Inchi： 1S/C12H23NO4/c1-4-6-7-10(5-2)11-16-8-12(3,9-17-11)13(14)15/h10-11H,4-9H2,1-3H3
• InChI Key： FCGHBWUKOGKLKO-UHFFFAOYSA-N
• SMILES： O1CC(C)(COC1C(CC)CCCC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.16279
• Monoisotopic Mass: 245.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3A^2
• XLogP3: 3

Experimental Properties

• Density: 1.04g/cm3
• Boiling Point: 327.2ºC at 760mmHg
• Flash Point: 121ºC
• Refractive Index: 1.467
• PSA: 61.6
• LogP: 3.13430